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Compound of Interest

Compound Name: 1-Decanol, hexyl-

CAS No.: 92353-16-7

Cat. No.: B7939893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding the Compound: 1-Decanol, 2-
hexyl-
1-Decanol, 2-hexyl- (CAS No. 2425-77-6), also known as isocetyl alcohol, is a long-chain

branched alcohol.[1][2] Its physical and chemical properties are crucial for determining the

appropriate disposal methods. It is typically a colorless to pale yellow liquid with a mild, sweet

odor.[3] While it has limited solubility in water, it is soluble in organic solvents.[1]

Key Hazards:

Environmental: 1-Decanol, 2-hexyl- is considered toxic to aquatic life with long-lasting

effects.[4][5] Therefore, it must not be released into the environment.[4][5][6]

Human Health: It can cause skin and serious eye irritation.[4] Inhalation of vapors may lead

to drowsiness and dizziness.[6] While not classified for acute toxicity, accidental ingestion

may be harmful.[6]
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Section 2: Regulatory Framework for Disposal
The disposal of 1-Decanol, 2-hexyl- is governed by local, state, and federal regulations. In the

United States, the Environmental Protection Agency (EPA) sets the primary guidelines under

the Resource Conservation and Recovery Act (RCRA).[7] It's imperative to consult your

institution's Environmental Health and Safety (EHS) office for specific protocols.

Aliphatic alcohols, like 1-Decanol, 2-hexyl-, are often classified as hazardous waste due to their

potential ignitability.[8][9] However, the EPA provides an "alcohol exemption" for aqueous

solutions containing less than 24% alcohol by volume and at least 50% water by weight.[10]

Given that 1-Decanol, 2-hexyl- is not typically in an aqueous solution in laboratory settings, this

exemption is unlikely to apply.

Section 3: Step-by-Step Disposal Procedures
The following procedures provide a clear, actionable plan for the safe disposal of 1-Decanol, 2-

hexyl-.

Step 1: Waste Identification and Segregation

Proper segregation is the cornerstone of safe chemical waste management.[7]

Designate a specific, labeled waste container for 1-Decanol, 2-hexyl- and its contaminated

materials.

Do not mix with other waste streams, particularly incompatible chemicals such as strong

acids or bases.[4][11]

Segregate halogenated and non-halogenated organic solvents into separate containers.[11]

Step 2: Container Selection and Labeling

The choice of container is critical to prevent leaks and reactions.

Use a chemically compatible container. High-density polyethylene (HDPE) or the original

container, if in good condition, are suitable choices.[11]

Ensure the container has a secure, leak-proof screw cap.[11]
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Label the container clearly with "Hazardous Waste," the full chemical name ("1-Decanol, 2-

hexyl-"), and the associated hazards (e.g., "Irritant," "Environmental Hazard").[8][12]

Step 3: Accumulation and Storage

Waste should be stored safely in a designated satellite accumulation area (SAA) within the

laboratory.[13]

Store the container in a well-ventilated area, away from sources of ignition and direct

sunlight.[5][14]

Keep the container closed at all times, except when adding waste.[11]

Do not overfill the container. Leave at least 10% headspace to allow for expansion.[11]

Step 4: Disposal Request and Pickup

Your institution's EHS office will have a specific procedure for waste collection.

Submit a hazardous waste pickup request through your institution's designated system.

Do not transport the hazardous waste yourself. Trained EHS personnel or a contracted

waste hauler will collect it.[13][15]

Step 5: Spill Management

Accidental spills must be managed promptly and safely.

Evacuate and isolate the spill area.[15]

Wear appropriate Personal Protective Equipment (PPE), including gloves, eye protection,

and a lab coat. For larger spills, respiratory protection may be necessary.[6]

Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[6]

Collect the absorbed material and place it in a labeled hazardous waste container.[14]

All materials used for spill cleanup must be disposed of as hazardous waste.[15]
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Section 4: Prohibited Disposal Methods
Under no circumstances should 1-Decanol, 2-hexyl- be disposed of via the following methods:

Drain Disposal: This is strictly prohibited.[6] The compound's toxicity to aquatic life can cause

significant environmental damage.[4] Furthermore, flammable liquids can create fire or

explosion hazards in the sewer system.[9]

Regular Trash: Disposal in the regular trash is not permitted.[7] This material must be

handled as hazardous waste.[6]

Evaporation: Allowing the chemical to evaporate in a fume hood is not a permissible disposal

method.[15]

Section 5: Waste Minimization
Before disposal, consider methods to reduce the volume of hazardous waste generated.

Source Reduction: Purchase only the amount of chemical needed for your experiments.[11]

Reuse and Recycling: If the material is unused and uncontaminated, it may be possible to

recycle it through filtration or distillation.[6] Consult with your EHS office for approved

procedures.
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Disposal Method Permissibility & Rationale Key Considerations

Hazardous Waste Collection

Permitted and Required.

Ensures compliance with

regulations and minimizes

environmental impact.[7][15]

Must be properly segregated,

containerized, and labeled.[11]

[12]

Drain Disposal

Strictly Prohibited. Toxic to

aquatic life and potential for

fire/explosion in sewer

systems.[4][6][9]

-

Regular Trash

Strictly Prohibited. Must be

managed as hazardous waste.

[6][7]

-

Evaporation
Prohibited. Not a recognized or

safe disposal method.[15]
-

Recycling/Reclamation

Potentially Permissible. Only

for uncontaminated, unused

material.[6]

Requires consultation and

approval from your institution's

EHS office.

Experimental Protocols
Protocol for Small-Scale Spill Cleanup (Less than 100 mL)

Don appropriate PPE: Nitrile gloves, safety goggles, and a lab coat.

Contain the spill: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material: Carefully scoop the material into a designated hazardous

waste container.

Decontaminate the area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., ethanol), and place the cloth in the hazardous waste container.

Label the container: Ensure the container is clearly labeled as "Hazardous Waste" with the

chemical name and associated hazards.
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Request pickup: Follow your institution's procedure for hazardous waste collection.

Visualization
Disposal Decision-Making Workflow

Waste Generation & Characterization Disposal Pathway

Recycling/Reuse Pathway

1-Decanol, hexyl- Waste Generated Is the waste contaminated?
Segregate into a dedicated,

labeled hazardous waste container.
Yes

Consult EHS for
recycling/reuse options.

No

Store in a designated
Satellite Accumulation Area (SAA).

Request pickup by
EHS or approved vendor. Proper Disposal

Not Approved

Recycle/Reuse per
approved protocol.

Approved

Click to download full resolution via product page

Caption: Decision workflow for the proper management of 1-Decanol, 2-hexyl- waste.
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Safety d
1-DECANOL (FOR SYNTHESIS) Safety Data Sheet.
1-DECANOL FOR SYNTHESIS Safety D
2-Hexyl-1-decanol Safety D
CAS 2425-77-6: 2-Hexyl-1-decanol. CymitQuimica.
2-Hexyl-1-decanol 97 2425-77-6. Sigma-Aldrich.
2-Hexyl-1-decanol | C16H34O | CID 95337. PubChem - NIH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 1-
Decanol, 2-hexyl-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7939893/docs#a-comprehensive-guide-to-the-
proper-disposal-of-1-decanol-2-hexyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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